![molecular formula C7H3Cl2NO4 B3025354 2,3-Dichloro-5-nitrobenzoic acid CAS No. 13300-61-3](/img/structure/B3025354.png)
2,3-Dichloro-5-nitrobenzoic acid
Overview
Description
2,3-Dichloro-5-nitrobenzoic acid is a chemical compound with the molecular formula C7H3Cl2NO4 . It is a derivative of benzoic acid, which has two chlorine atoms and a nitro group attached to the benzene ring .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with two chlorine atoms and a nitro group attached to it . The nitro group, like the carboxylate anion, is a hybrid of two equivalent resonance structures .Scientific Research Applications
Heterocyclic Synthesis
2,3-Dichloro-5-nitrobenzoic acid has been utilized in the synthesis of various heterocyclic compounds. For instance, Soňa Křupková and colleagues (2013) demonstrated its role in the preparation of substituted nitrogenous heterocycles with significant importance in drug discovery. They highlighted its utility in creating benzimidazoles, benzotriazoles, quinoxalinones, benzodiazepinediones, and succinimides (Křupková et al., 2013).
Solubility Studies
Dawn M. Stovall et al. (2005) explored the solubility of crystalline nonelectrolyte solutes in organic solvents, including this compound. Their research focused on calculating the numerical values of the solute descriptors for this compound using the Abraham solvation parameter model (Stovall et al., 2005).
Synthesis of Agrochemicals
In the field of agrochemicals, Chen Yi-fen and team (2010) used 3-Methyl-2-nitrobenzoic acid, a closely related compound, in a series of reactions to synthesize chlorantraniliprole, an important agrochemical (Yi-fen et al., 2010).
Fluorescent Probes
The research by H. Maeda et al. (2005) on 2,4-Dinitrobenzenesulfonyl fluoresceins highlighted the use of similar nitrobenzoic acid derivatives as fluorescent alternatives to Ellman's reagent in enzyme assays. This application is critical in high-throughput screening programs for new drug discovery (Maeda et al., 2005).
Antiviral Applications
2-Chloro-4-nitrobenzoic acid, a structurally similar compound, has been identified as an antiviral agent for the treatment of HIV infection. Madhavi Oruganti and team (2017) synthesized molecular salts of this compound, exploring their structural properties and the significance of halogen bonds in these structures (Oruganti et al., 2017).
Luminescent Materials
In the domain of materials science, Subha Viswanathan and A. Bettencourt-Dias (2006) reported the synthesis of luminescent complexes using 2-chloro-5-nitrobenzoic acid. These complexes displayed enhanced luminescence properties, indicating their potential in creating luminescent materials (Viswanathan & Bettencourt-Dias, 2006).
Safety and Hazards
Mechanism of Action
Target of Action
Nitro compounds, in general, are known to interact with a variety of biological targets, often through redox reactions .
Mode of Action
Nitro compounds typically undergo redox reactions, which can lead to the formation of reactive intermediates . These intermediates can then interact with various biological targets, leading to changes in cellular function .
Biochemical Pathways
Nitro compounds are known to participate in a variety of biochemical reactions, including free radical reactions and nucleophilic substitutions .
Pharmacokinetics
Nitro compounds generally exhibit polar character, which can influence their bioavailability . For example, the polar nature of the nitro group can result in lower volatility compared to similar compounds, potentially affecting absorption and distribution .
Result of Action
The reactive intermediates formed during the redox reactions of nitro compounds can interact with various cellular components, potentially leading to changes in cellular function .
Action Environment
The action of 2,3-Dichloro-5-nitrobenzoic acid can be influenced by various environmental factors. For instance, the compound should be used only outdoors or in a well-ventilated area due to potential risks associated with its use .
properties
IUPAC Name |
2,3-dichloro-5-nitrobenzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2NO4/c8-5-2-3(10(13)14)1-4(6(5)9)7(11)12/h1-2H,(H,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHQQQRTYWQXNSU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(=O)O)Cl)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601302172 | |
Record name | 2,3-Dichloro-5-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601302172 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.01 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13300-61-3 | |
Record name | 2,3-Dichloro-5-nitrobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13300-61-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3-Dichloro-5-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601302172 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3-dichloro-5-nitrobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.